Cas no 1784104-17-1 (Methyl 5-(piperidin-4-yl)-1,3,4-thiadiazole-2-carboxylate)

• Product Name: Methyl 5-(piperidin-4-yl)-1,3,4-thiadiazole-2-carboxylate
• CAS No: 1784104-17-1
• MF: C₉H₁₃N₃O₂S
• MW: 227.283420324326
• CID: 5638697
• PubChem ID: 83892874
• Update Time: 2025-05-20

Methyl 5-(piperidin-4-yl)-1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27783192
• methyl 5-(piperidin-4-yl)-1,3,4-thiadiazole-2-carboxylate
• 1784104-17-1
• Methyl 5-(piperidin-4-yl)-1,3,4-thiadiazole-2-carboxylate

• Inchi： 1S/C9H13N3O2S/c1-14-9(13)8-12-11-7(15-8)6-2-4-10-5-3-6/h6,10H,2-5H2,1H3
• InChI Key： JFENESKYKCWWKY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=NN=C1C1CCNCC1

Computed Properties

• Exact Mass: 227.07284784g/mol
• Monoisotopic Mass: 227.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.4Ų

Additional information on Methyl 5-(piperidin-4-yl)-1,3,4-thiadiazole-2-carboxylate

Exploring the Properties and Applications of Methyl 5-(piperidin-4-yl)-1,3,4-thiadiazole-2-carboxylate (CAS No. 1784104-17-1)

Methyl 5-(piperidin-4-yl)-1,3,4-thiadiazole-2-carboxylate (CAS No. 1784104-17-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine ring with a 1,3,4-thiadiazole core, offering a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a bioactive intermediate, given its ability to interact with various biological targets. This compound is often explored in the context of central nervous system (CNS) drug development, where its structural motifs align with modern medicinal chemistry strategies.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. Methyl 5-(piperidin-4-yl)-1,3,4-thiadiazole-2-carboxylate fits into this trend as a promising candidate for modulating enzyme activity or receptor binding. Its thiadiazole moiety is known for exhibiting antimicrobial and anti-inflammatory properties, making it relevant to current discussions about antibiotic resistance and immunomodulation. Additionally, the piperidine ring enhances its pharmacokinetic profile, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

The synthesis of Methyl 5-(piperidin-4-yl)-1,3,4-thiadiazole-2-carboxylate typically involves multi-step organic reactions, including cyclization and esterification. Chemists often optimize these processes to improve yield and purity, addressing common challenges like regioselectivity and byproduct formation. These efforts align with the broader push for green chemistry and sustainable synthesis, which are critical to reducing environmental impact in industrial applications. The compound's CAS No. 1784104-17-1 serves as a unique identifier in databases like SciFinder and PubChem, facilitating global collaboration in research.

Beyond pharmaceuticals, Methyl 5-(piperidin-4-yl)-1,3,4-thiadiazole-2-carboxylate has potential applications in material science. Its heterocyclic structure could contribute to the development of organic semiconductors or catalysts, areas gaining traction due to the rise of renewable energy technologies. The compound's stability under various conditions also makes it a subject of interest for high-throughput screening platforms, which are increasingly used in drug discovery pipelines.

As the scientific community continues to explore Methyl 5-(piperidin-4-yl)-1,3,4-thiadiazole-2-carboxylate, questions about its structure-activity relationships (SAR) and toxicity profiles remain active areas of investigation. These studies are essential for translating laboratory findings into real-world applications, whether in personalized medicine or industrial chemistry. With its multifaceted potential, this compound exemplifies the intersection of innovation and practical utility in modern chemistry.